2-(3-aminooxetan-3-yl)propan-2-ol
Overview
Description
2-(3-aminooxetan-3-yl)propan-2-ol, commonly known as 3-aminooxetane or 3-AO, is an organic compound with a molecular formula of C3H8NO2. It is a colorless, slightly hygroscopic liquid with a characteristic odor. 3-AO is an important intermediate in organic synthesis, and has been used in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. In recent years, 3-AO has also been studied for its potential applications in the field of biochemistry and physiology.
Mechanism of Action
3-AO has been studied for its potential use as a chiral synthon in the synthesis of chiral drugs and other compounds. It has been found to act as a catalyst in the formation of achiral intermediates, which are then converted into chiral products through a series of chemical reactions. Additionally, 3-AO has been found to act as a nucleophile, forming covalent bonds with substrates and thus playing a role in the formation of peptides and proteins.
Biochemical and Physiological Effects
3-AO has been studied for its potential use in the treatment of various diseases and disorders. It has been found to have anti-inflammatory, anti-fungal, and antineoplastic properties. Additionally, 3-AO has been found to modulate the activity of certain enzymes and receptors, and to inhibit the growth of certain bacteria and viruses.
Advantages and Limitations for Lab Experiments
The use of 3-AO in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is readily available from chemical suppliers. Additionally, it is relatively stable under standard laboratory conditions, and is easily handled. However, 3-AO is a relatively reactive compound, and is therefore prone to side reactions in certain conditions.
Future Directions
The potential applications of 3-AO are still being explored. Further studies are needed to determine its effectiveness in the treatment of various diseases and disorders. Additionally, further research is needed to determine the mechanism of action of 3-AO, as well as its potential toxicity and side effects. Additionally, further research is needed to explore the use of 3-AO in the synthesis of chiral compounds, as well as its potential use in the synthesis of peptides and proteins. Finally, further studies are needed to explore the potential applications of 3-AO in the field of biochemistry and physiology.
Synthesis Methods
3-AO can be synthesized from the reaction of glycine and ethylene oxide in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-100 °C, and the reaction is complete in about two hours. The reaction produces a mixture of 3-AO and 2-aminoethanol, which can be separated by distillation. Alternatively, 3-AO can be prepared by the reaction of ethylene oxide with propionaldehyde in the presence of a base catalyst.
Scientific Research Applications
3-AO has been studied extensively in the field of biochemistry and physiology. It has been used as a substrate for the synthesis of a variety of peptides, proteins, and other biochemically active compounds. It has also been studied for its potential use as a chiral synthon in the synthesis of chiral drugs and other compounds. Additionally, 3-AO has been used in the synthesis of a variety of pharmaceuticals, including antifungal and anti-inflammatory agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-aminooxetan-3-yl)propan-2-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-chlorooxetane", "2-propanolamine", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Water (H2O)", "Ethanol (EtOH)" ], "Reaction": [ "Step 1: Conversion of 3-chlorooxetane to 3-aminooxetane", "3-chlorooxetane is reacted with 2-propanolamine in the presence of NaOH to yield 3-aminooxetane. The reaction is carried out in ethanol as a solvent.", "Step 2: Conversion of 3-aminooxetane to 2-(3-aminooxetan-3-yl)propan-2-ol", "3-aminooxetane is reacted with HCl to form the hydrochloride salt. The salt is then reacted with NaOH to form the free base. The free base is then reacted with 2-propanol in the presence of NaCl and H2O to yield 2-(3-aminooxetan-3-yl)propan-2-ol. The reaction is carried out in ethanol as a solvent." ] } | |
CAS RN |
2731010-98-1 |
Molecular Formula |
C6H13NO2 |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
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